1,4-Dichloro-2-butene cis & trans
1,4-Dichloro-2-butene cis & trans
1,4-dichloro-2-butene appears as a clear colorless liquid. Burns, though may be difficult to ignite. Corrosive to tissue. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals.
Trans-1,4-dichlorobutene is a colorless liquid with a distinct odor. An intermediate for hexamethylenediamine and chloroprene. (EPA, 1998)
Trans-1,4-Dichlorobutene is an organochlorine compound.
Trans-1,4-dichlorobutene is a colorless liquid with a distinct odor. An intermediate for hexamethylenediamine and chloroprene. (EPA, 1998)
Trans-1,4-Dichlorobutene is an organochlorine compound.
Brand Name:
Vulcanchem
CAS No.:
764-41-0
VCID:
VC0165236
InChI:
InChI=1S/C4H6Cl2/c5-3-1-2-4-6/h1-2H,3-4H2
SMILES:
C(C=CCCl)Cl
Molecular Formula:
C4-H6-Cl2
Molecular Weight:
124.99 g/mol
1,4-Dichloro-2-butene cis & trans
CAS No.: 764-41-0
Reference Standards
VCID: VC0165236
Molecular Formula: C4-H6-Cl2
Molecular Weight: 124.99 g/mol
CAS No. | 764-41-0 |
---|---|
Product Name | 1,4-Dichloro-2-butene cis & trans |
Molecular Formula | C4-H6-Cl2 |
Molecular Weight | 124.99 g/mol |
IUPAC Name | 1,4-dichlorobut-2-ene |
Standard InChI | InChI=1S/C4H6Cl2/c5-3-1-2-4-6/h1-2H,3-4H2 |
Standard InChIKey | FQDIANVAWVHZIR-UHFFFAOYSA-N |
Isomeric SMILES | C(/C=C/CCl)Cl |
Impurities | Technical material with an 85% composition of the trans-isomer, the remainder is predominantly the cis-isome |
SMILES | C(C=CCCl)Cl |
Canonical SMILES | C(C=CCCl)Cl |
Boiling Point | 313 °F at 760 mm Hg (USCG, 1999) 312 °F at 758 mm Hg (EPA, 1998) 155.3 °C 155.4 °C 152.5 °C 158 °C |
Colorform | COLORLESS LIQUID Colorless liquid |
Density | 1.112 at 68 °F (USCG, 1999) 1.183 at 77 °F (EPA, 1998) 1.183 @ 25 °C/4 °C 1.188 @ 25 °C/4 °C 1.1858 |
Flash Point | 53 °C (139 °F) |
Melting Point | -54 °F (USCG, 1999) 34 to 37 °F (EPA, 1998) -14.166666666699998 °C 2 °C -48 °C 3.5 °C |
Physical Description | 1,4-dichloro-2-butene appears as a clear colorless liquid. Burns, though may be difficult to ignite. Corrosive to tissue. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals. Trans-1,4-dichlorobutene is a colorless liquid with a distinct odor. An intermediate for hexamethylenediamine and chloroprene. (EPA, 1998) Liquid |
Description | 1,4-dichloro-2-butene appears as a clear colorless liquid. Burns, though may be difficult to ignite. Corrosive to tissue. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals. Trans-1,4-dichlorobutene is a colorless liquid with a distinct odor. An intermediate for hexamethylenediamine and chloroprene. (EPA, 1998) Trans-1,4-Dichlorobutene is an organochlorine compound. |
Shelf Life | Reacts slowly with water to form hydrochloric acid. /Dichlorobutene/ |
Solubility | 0.01 M Sol in alcohol, ether, acetone, benzene SOL IN CHLOROFORM, ORGANIC SOLVENTS In water, 850 mg/l @ 25 °C In water , 580 mg/l @ 25 °C Miscible with benzene, alc, carbon tetrachloride; immiscible with ethylene glycol and glycerol. Soluble in ether. Water solubility = 580 mg/l at 25 °C |
Synonyms | 1,4-dichloro-2-butene 1,4-dichloro-2-butene, (E)-isomer 1,4-dichloro-2-butene, (Z)-isome |
Vapor Density | 4 (EPA, 1998) (Relative to Air) |
Vapor Pressure | 3.75 mmHg 3.43 mm Hg @ 25 °C 4.09 mm Hg @ 25 °C 3 mm Hg @ 25 °C |
PubChem Compound | 15122 |
Last Modified | Nov 11 2021 |
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